Cas no 5838-79-9 (1,3-Oxathiane,2,2-bis(phenylmethyl)-)

1,3-Oxathiane,2,2-bis(phenylmethyl)- structure
5838-79-9 structure
Product Name:1,3-Oxathiane,2,2-bis(phenylmethyl)-
CAS No:5838-79-9
MF:C18H19N3O5
MW:357.360564470291
CID:381491
PubChem ID:4404710
Update Time:2025-04-19

1,3-Oxathiane,2,2-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Oxathiane,2,2-bis(phenylmethyl)-
    • 4-ethoxy-3-nitro-N-[4-(propanoylamino)phenyl]benzamide
    • Cambridge id 5838799
    • DTXSID00402909
    • 5838-79-9
    • SR-01000221504-1
    • AB00098763-01
    • SR-01000221504
    • Oprea1_207186
    • Inchi: 1S/C18H19N3O5/c1-3-17(22)19-13-6-8-14(9-7-13)20-18(23)12-5-10-16(26-4-2)15(11-12)21(24)25/h5-11H,3-4H2,1-2H3,(H,19,22)(H,20,23)
    • InChI Key: YWNFKDLOJLOCHX-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C(NC2C=CC(=CC=2)NC(CC)=O)=O)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 357.13257
  • Monoisotopic Mass: 357.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.322
  • Boiling Point: 535.4°C at 760 mmHg
  • Flash Point: 277.6°C
  • Refractive Index: 1.641
  • PSA: 110.57
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